Cas no 61982-76-1 (Phenanthrene, 1-ethyl-2,6-dimethyl-)

61982-76-1 structure
Product name:Phenanthrene, 1-ethyl-2,6-dimethyl-
Phenanthrene, 1-ethyl-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene, 1-ethyl-2,6-dimethyl-
- 1-ethyl-2,6-dimethylphenanthrene
- DTXSID60488789
- 61982-76-1
-
- Inchi: InChI=1S/C18H18/c1-4-15-13(3)6-9-17-16(15)10-8-14-7-5-12(2)11-18(14)17/h5-11H,4H2,1-3H3
- InChI Key: GQVOKXNOOATWTP-UHFFFAOYSA-N
- SMILES: CCC1=C(C=CC2=C1C=CC3=C2C=C(C=C3)C)C
Computed Properties
- Exact Mass: 234.14094
- Monoisotopic Mass: 234.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Phenanthrene, 1-ethyl-2,6-dimethyl- Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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